Cas no 953076-59-0 ((2S)-1-(4-tert-butylphenyl)propan-2-ol)

• Product Name: (2S)-1-(4-tert-butylphenyl)propan-2-ol
• CAS No: 953076-59-0
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 6242402
• PubChem ID: 22883845
• Update Time: 2025-06-08

(2S)-1-(4-tert-butylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(4-tert-butylphenyl)propan-2-ol
• EN300-1805322
• SCHEMBL8679307
• 953076-59-0

• Inchi： 1S/C13H20O/c1-10(14)9-11-5-7-12(8-6-11)13(2,3)4/h5-8,10,14H,9H2,1-4H3/t10-/m0/s1
• InChI Key： HYDGXDVLSFTDQP-JTQLQIEISA-N
• SMILES： O[C@@H](C)CC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 192.151415257g/mol
• Monoisotopic Mass: 192.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (2S)-1-(4-tert-butylphenyl)propan-2-ol

Introduction to (2S)-1-(4-tert-butylphenyl)propan-2-ol (CAS No. 953076-59-0)

(2S)-1-(4-tert-butylphenyl)propan-2-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This chiral alcohol, identified by the chemical identifier CAS No. 953076-59-0, has garnered attention due to its potential applications in drug development and synthetic chemistry. The compound's stereochemistry, particularly its (S)-configuration, plays a crucial role in determining its biological activity and interaction with biological targets.

The molecular structure of (2S)-1-(4-tert-butylphenyl)propan-2-ol consists of a propan-2-ol backbone substituted with a 4-tert-butylphenyl group. This arrangement contributes to its distinct physicochemical properties, including solubility, melting point, and reactivity. The presence of the tert-butyl group enhances the compound's stability and lipophilicity, making it a valuable candidate for various pharmacological applications.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemistry of (2S)-1-(4-tert-butylphenyl)propan-2-ol makes it an attractive scaffold for designing enantiomerically pure pharmaceuticals. Researchers have been exploring its potential as a key intermediate in the synthesis of complex molecules with high therapeutic value.

One of the most compelling aspects of (2S)-1-(4-tert-butylphenyl)propan-2-ol is its role in the development of novel therapeutic agents. Its structural features allow for selective binding to biological targets, which is essential for achieving desired pharmacological effects. For instance, studies have shown that derivatives of this compound exhibit promising activity in inhibiting certain enzymes and receptors involved in inflammatory and neurological disorders.

The synthesis of (2S)-1-(4-tert-butylphenyl)propan-2-ol involves sophisticated organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically requires careful control of reaction conditions to ensure high enantiomeric purity. Advances in asymmetric synthesis techniques have made it possible to produce this compound with remarkable efficiency and scalability, paving the way for its widespread use in pharmaceutical research.

Recent research has also explored the pharmacokinetic properties of (2S)-1-(4-tert-butylphenyl)propan-2-ol. Studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical factors in drug development. Its ability to cross biological membranes efficiently suggests potential applications in oral formulations and targeted drug delivery systems.

The versatility of (2S)-1-(4-tert-butylphenyl)propan-2-ol extends beyond its use as a standalone compound. It serves as a versatile building block for constructing more complex molecules with tailored properties. Researchers have utilized this scaffold to design libraries of compounds for high-throughput screening, accelerating the discovery of new therapeutic agents.

In conclusion, (2S)-1-(4-tert-butylphenyl)propan-2-ol (CAS No. 953076-59-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its promising biological activity, make it a valuable asset in the development of novel drugs. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.